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Compound of Interest

(R)-3-Methoxypiperidine
Compound Name:
hydrochloride

Cat. No. B1429886

Abstract: (R)-3-Methoxypiperidine hydrochloride is a chiral piperidine derivative increasingly
utilized as a key building block in medicinal chemistry and pharmaceutical development. Its
defined stereochemistry and versatile reactivity make it an important intermediate for
synthesizing complex molecular architectures. This guide provides an in-depth analysis of the
essential physicochemical properties of (R)-3-Methoxypiperidine hydrochloride, offering
researchers, chemists, and formulation scientists a comprehensive resource for its
characterization, handling, and application. The document outlines core physical data, details
standard analytical protocols for identity and purity verification, and summarizes critical safety
information.

Section 1: Chemical Identity and Structural
Elucidation

(R)-3-Methoxypiperidine hydrochloride is the salt form of the parent compound, (R)-3-
Methoxypiperidine. The formation of a hydrochloride salt is a common strategy in
pharmaceutical chemistry to improve the stability, crystallinity, and agqueous solubility of basic
compounds like piperidines, which facilitates easier handling and formulation.[1] The molecule
possesses a single stereocenter at the C3 position of the piperidine ring, making it a valuable
chiral intermediate in asymmetric synthesis.
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Below is a summary of its key chemical identifiers.

Table 1: Chemical Identifiers for (R)-3-Methoxypiperidine Hydrochloride

Identifier Value

Chemical Name (R)-3-Methoxypiperidine hydrochloride
Synonyms (3R)-3-Methoxypiperidine hydrochloride
CAS Number 688809-95-2

Molecular Formula CeH14CINO

Molecular Weight 151.64 g/mol [2]

Parent Compound (Free Base) (R)-3-Methoxypiperidine

Parent CAS 651341-54-7[3]

Parent Molecular Formula CeH13NOJ[3]

| Parent Molecular Weight | 115.17 g/mol [3][4] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 625454-22-0(3-[(2-methoxyphenyl)methyl]piperidine hydrochloride) | Kuujia.com
[kuujia.com]

2. chemimpex.com [chemimpex.com]

3. 651341-54-7|(R)-3-Methoxypiperidine|BLD Pharm [bldpharm.com]

4. lookchem.com [lookchem.com]

To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
(R)-3-Methoxypiperidine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1429886#r-3-methoxypiperidine-hydrochloride-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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